2-methyl-4-(5-{[(4aS*,7aR*)-4-methyl-6,6-dioxidohexahydrothieno[3,4-b]pyrazin-1(2H)-yl]carbonyl}-2-furyl)-3-butyn-2-ol

• IUPAC Name: [(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-[5-(3-hydroxy-3-methylbut-1-ynyl)furan-2-yl]methanone
• InChI: InChI=1S/C17H22N2O5S/c1-17(2,21)7-6-12-4-5-15(24-12)16(20)19-9-8-18(3)13-10-25(22,23)11-14(13)19/h4-5,13-14,21H,8-11H2,1-3H3/t13-,14+/m1/s1
• InChI Key: FSTCCZFVLGCPFP-KGLIPLIRSA-N
• Canonical SMILES: CC(C)(C#CC1=CC=C(O1)C(=O)N2CCN(C3C2CS(=O)(=O)C3)C)O
• Isomeric SMILES: CC(C)(C#CC1=CC=C(O1)C(=O)N2CCN([C@H]3[C@@H]2CS(=O)(=O)C3)C)O
• Molecular Formula: C17H22N2O5S
• Molecular Weight: 366.4 g/mol

Description

Research on structurally complex compounds often explores their synthesis, molecular structure, chemical reactions, and physical and chemical properties. These studies are crucial in understanding the functionality and application potential of such compounds in various fields, including materials science, pharmaceuticals, and organic chemistry.

Synthesis Analysis

The synthesis of complex molecules often involves multi-step reactions and the use of specific reagents to achieve desired structures. For example, the synthesis of pyrano-γ-lactones from 5-tert-butoxy-2-furyl compounds via a modification of the Kraus method illustrates the intricate processes involved in constructing complex molecules (Nomura et al., 1986).

Molecular Structure Analysis

X-ray crystallography is a common technique for determining the molecular structure of complex compounds. For instance, the crystal structure of a novel mercury(II) complex was elucidated, showing the arrangement of atoms within the molecule (Vaccher et al., 1989).

Chemical Reactions and Properties

The chemical reactions and properties of complex molecules can be diverse. For example, the multicomponent synthesis of 2-amino-3-R-4-aryl-4H-pyranes derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide showcases the variety of products that can be obtained from a single set of reactants, highlighting the compound's reactivity and potential for yielding novel structures (Lega et al., 2016).

Physical Properties Analysis

The physical properties of complex molecules, such as solubility, melting point, and crystal structure, are determined through experimental studies. These properties are essential for understanding the compound's behavior under different conditions and its suitability for various applications.

Chemical Properties Analysis

Chemical properties, including reactivity with different reagents, stability under various conditions, and the ability to undergo specific reactions, are crucial for the practical application of complex molecules. For example, the synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones and their derivatives illustrate the importance of chemical properties in developing new substances with potential biological activity (Altalbawy, 2013).